![molecular formula C11H17N B1266477 n-Benzyl-2-methylpropan-1-amine CAS No. 42882-36-0](/img/structure/B1266477.png)
n-Benzyl-2-methylpropan-1-amine
Overview
Description
N-Benzyl-2-methylpropan-1-amine (N-BMP-1) is an amine compound that has been used in a variety of scientific research applications. It is a colorless, volatile liquid with a pungent odor and a boiling point of about 150°C. N-BMP-1 has a molecular weight of 131.2 g/mol and is soluble in water and ethanol. It is a derivative of benzyl alcohol and is derived from the reaction of benzyl chloride and 2-methyl-1-propanol. N-BMP-1 is used in a variety of laboratory experiments and has been studied for its biochemical and physiological effects.
Scientific Research Applications
NMR Spectroscopy in Substance Identification
1H NMR spectra of novel psychoactive substances, including N-benzyl-2-phenylethan-1-amines, are crucial for forensic and harm-reduction organizations to identify these compounds, which sometimes appear sporadically (Chapman, 2017).
Catalytic Reductive Aminations
Catalytic reductive aminations using molecular hydrogen are essential for the cost-effective and sustainable production of different kinds of amines, including N-methylamines and molecules used in life science applications. Such reactions are fundamental in synthesizing pharmaceuticals, agrochemicals, and biomolecules (Murugesan et al., 2020).
Role in Organic Synthesis
N-Benzyl is a common protecting group for organic amines, playing a significant role in organic synthesis, particularly in drug and natural product research. Its deprotection has been extensively studied, indicating its relevance in the synthesis process (Zhou et al., 2019).
Palladium-Catalyzed Benzylic Addition
The palladium-catalyzed nucleophilic benzylic addition of 2-methyl-substituted azaarenes to N-sulfonyl aldimines via C-H bond activation, represents an efficient methodology for synthesizing heterocycle-containing amines, thereby opening new ways to access amines through C-H bond activation (Qian et al., 2010).
Development of Reusable Catalysts
Recent research focuses on developing recyclable and accessible catalysts for synthesizing amines, which are crucial in fine and bulk chemical industries, pharmaceuticals, and materials research. Novel approaches include utilizing Earth-abundant metals for the environmentally friendly synthesis of amines (Liu et al., 2020).
Synthesis of N-Methylamines
New methods for synthesizing N-methylamines using alcohols as alkylating reagents under mild conditions are being explored. This includes selective N-alkylation of secondary amines, amino acids, and amino alcohols, showcasing the versatility and environmental friendliness of these methods (Xu et al., 2010).
Safety and Hazards
properties
IUPAC Name |
N-benzyl-2-methylpropan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N/c1-10(2)8-12-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZELJLECFTLYULH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60276885 | |
Record name | n-benzyl-2-methylpropan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60276885 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42882-36-0 | |
Record name | N-(2-Methylpropyl)benzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42882-36-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | n-benzyl-2-methylpropan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60276885 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | benzyl(2-methylpropyl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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